Cas no 53279-37-1 (4-hydroxydodecanedioic acid gamma-lactone)

4-hydroxydodecanedioic acid gamma-lactone structure
53279-37-1 structure
Product Name:4-hydroxydodecanedioic acid gamma-lactone
CAS No:53279-37-1
MF:C12H20O4
MW:228.284804344177
CID:2069376
PubChem ID:71441938
Update Time:2025-04-21

4-hydroxydodecanedioic acid gamma-lactone Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxydodecanedioic acid gamma-lactone
    • 8-(5-oxo-tetrahydro-furan-2-yl)-octanoic acid
    • 8-(5-oxo-tetrahydro-[2]furyl)-octanoic acid
    • 8-(5-Oxo-tetrahydro-[2]furyl)-octansaeure
    • 8-(5-oxooxolan-2-yl)octanoic acid
    • 53279-37-1
    • DTXSID80850848
    • Inchi: 1S/C12H20O4/c13-11(14)7-5-3-1-2-4-6-10-8-9-12(15)16-10/h10H,1-9H2,(H,13,14)
    • InChI Key: SAHSZEZNXHBRJR-UHFFFAOYSA-N
    • SMILES: O1C(CCC1CCCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų
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